Cas no 1266973-79-8 (2-methyl-1-(piperidin-4-yl)methyl-1H-1,3-benzodiazole)

2-Methyl-1-(piperidin-4-yl)methyl-1H-1,3-benzodiazole is a heterocyclic compound featuring a benzimidazole core substituted with a methyl group at the 2-position and a piperidin-4-ylmethyl moiety at the 1-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The piperidine ring enhances solubility and bioavailability, while the benzimidazole scaffold offers potential for diverse biological activity. Its synthetic versatility allows for further functionalization, enabling applications in drug discovery, particularly for targeting central nervous system (CNS) disorders or enzyme inhibition. The compound’s stability and well-defined reactivity profile make it suitable for scalable synthesis and mechanistic studies.

2-methyl-1-(piperidin-4-yl)methyl-1H-1,3-benzodiazole structure

1266973-79-8 structure

Product Name:2-methyl-1-(piperidin-4-yl)methyl-1H-1,3-benzodiazole

CAS No:1266973-79-8

MF:C₁₄H₁₉N₃

MW:229.320762872696

MDL:MFCD16501863

CID:5168208

PubChem ID:52191581

Update Time:2025-05-28

2-methyl-1-(piperidin-4-yl)methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-1-(piperidin-4-ylmethyl)-1h-benzo[d]imidazole
- 2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole
- 1H-Benzimidazole, 2-methyl-1-(4-piperidinylmethyl)-
- 2-methyl-1-(piperidin-4-yl)methyl-1H-1,3-benzodiazole
- MDL： MFCD16501863
- Inchi： 1S/C14H19N3/c1-11-16-13-4-2-3-5-14(13)17(11)10-12-6-8-15-9-7-12/h2-5,12,15H,6-10H2,1H3
- InChI Key： DAIPDQVHELDJIC-UHFFFAOYSA-N
- SMILES： N1(C(C)=NC2C=CC=CC1=2)CC1CCNCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 250
XLogP3: 2.1
Topological Polar Surface Area: 29.8

2-methyl-1-(piperidin-4-yl)methyl-1H-1,3-benzodiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-242245-0.05g	2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole	1266973-79-8	95%	0.05g	$468.0	2024-06-19
Enamine	EN300-242245-0.1g	2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole	1266973-79-8	95%	0.1g	$490.0	2024-06-19
Enamine	EN300-242245-0.25g	2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole	1266973-79-8	95%	0.25g	$513.0	2024-06-19
Enamine	EN300-242245-0.5g	2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole	1266973-79-8	95%	0.5g	$535.0	2024-06-19
Enamine	EN300-242245-1.0g	2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole	1266973-79-8	95%	1.0g	$557.0	2024-06-19
Enamine	EN300-242245-2.5g	2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole	1266973-79-8	95%	2.5g	$1089.0	2024-06-19
Enamine	EN300-242245-5.0g	2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole	1266973-79-8	95%	5.0g	$1614.0	2024-06-19
Enamine	EN300-242245-10.0g	2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole	1266973-79-8	95%	10.0g	$2393.0	2024-06-19
Enamine	EN300-242245-1g	2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole	1266973-79-8		1g	$557.0	2023-09-15
Enamine	EN300-242245-5g	2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole	1266973-79-8		5g	$1614.0	2023-09-15